Cas no 2228653-56-1 (4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole)

• Product Name: 4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole
• CAS No: 2228653-56-1
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5996128
• PubChem ID: 165625029
• Update Time: 2025-11-07

4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole
• 2228653-56-1
• EN300-1789979

• Inchi： 1S/C8H12N2O/c1-5-8(6(2)11-10-5)7-3-9-4-7/h7,9H,3-4H2,1-2H3
• InChI Key： BCYMKJOVPSAYLQ-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)C1CNC1

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.1Ų

Additional information on 4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole

Introduction to 4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole (CAS No: 2228653-56-1)

The compound 4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole (CAS No: 2228653-56-1) represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, characterized by its azetidine and oxazole moieties, has garnered attention due to its structural complexity and potential biological activities. The presence of both nitrogen-containing rings enhances its utility as a scaffold for drug discovery, particularly in the development of novel therapeutic agents.

Recent studies have highlighted the importance of azetidine derivatives in medicinal chemistry. The azetidine ring, a five-membered saturated nitrogen heterocycle, is known for its ability to mimic natural amino acid structures, making it an attractive component in the design of peptidomimetics. When combined with an oxazole ring, which is another nitrogen-containing heterocycle with notable pharmacological properties, the resulting compound exhibits enhanced binding affinity and selectivity towards biological targets.

The 3,5-dimethyl substitution pattern on the oxazole ring further modulates the electronic and steric properties of the molecule. This specific arrangement has been shown to improve metabolic stability and oral bioavailability, critical factors in drug development. The dimethyl groups not only contribute to the overall rigidity of the structure but also influence hydrogen bonding interactions with potential receptors.

In the context of modern drug discovery, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole. These methodologies allow researchers to predict binding affinities and optimize molecular properties before experimental validation. Preliminary computational studies suggest that this compound may exhibit inhibitory activity against various enzymes and receptors implicated in inflammatory and infectious diseases.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are a large family of enzymes involved in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The unique structural features of 4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole make it a candidate for developing selective kinase inhibitors that can modulate these pathways without significant off-target effects.

Additionally, the compound's ability to interact with biological targets through multiple binding modes has been a focus of recent research. Multivalency refers to the capacity of a molecule to engage with a target at multiple sites simultaneously, leading to increased binding affinity and stability. The combination of azetidine and oxazole rings in this compound provides multiple interaction points with potential biological targets, enhancing its therapeutic potential.

Experimental validation through enzyme assays and cellular studies has begun to elucidate the mechanistic aspects of this compound's activity. Initial results indicate that it can disrupt signaling pathways associated with disease progression while maintaining selectivity against closely related enzymes. This balance is crucial for developing drugs with minimal side effects.

The synthesis of 4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole presents an interesting challenge due to the complexity of its heterocyclic framework. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the desired molecular architecture efficiently. These methods not only improve yield but also allow for functional group modifications that can further enhance biological activity.

Future directions in research on this compound include exploring its role in drug repurposing initiatives. Drug repurposing leverages existing drugs or chemical entities to identify new therapeutic applications. Given its structural features and reported activities, 4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole may offer new insights into treating conditions that are currently difficult to manage.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification and optimization of novel compounds like this one. AI-driven platforms can analyze vast datasets to predict molecular properties and interactions rapidly. This technology has already been used to identify promising candidates for further experimental investigation.

In conclusion,4-(azetidin-3-yl)-3,5-dimethyl-1,2-oxazole (CAS No: 2228653-56-1) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases.